Cas no 1094253-79-8 (7-methoxy-3,5-dimethyl-1-benzofuran-2-carboxylic acid)

• Product Name: 7-methoxy-3,5-dimethyl-1-benzofuran-2-carboxylic acid
• CAS No: 1094253-79-8
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD11207507
• CID: 4571132
• PubChem ID: 43154947
• Update Time: 2025-06-08

7-methoxy-3,5-dimethyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-METHOXY-3,5-DIMETHYL-1-BENZOFURAN-2-CARBOXYLIC ACID
• 7-methoxy-3,5-dimethyl-1-benzofuran-2-carboxylic acid

• MDL： MFCD11207507
• Inchi： 1S/C12H12O4/c1-6-4-8-7(2)10(12(13)14)16-11(8)9(5-6)15-3/h4-5H,1-3H3,(H,13,14)
• InChI Key： RRQSBMXZRNEZME-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=C(C)C=C2C(C)=C1C(O)=O

7-methoxy-3,5-dimethyl-1-benzofuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-methoxy-3,5-dimethyl-1-benzofuran-2-carboxylic acid

7-Methoxy-3,5-Dimethyl-1-Benzofuran-2-Carboxylic Acid: A Comprehensive Overview

7-Methoxy-3,5-Dimethyl-1-Benzofuran-2-Carboxylic Acid, identified by the CAS Registry Number 1094253-79-8, is a chemically intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their unique structural features and diverse biological activities. The molecule consists of a benzofuran ring system with specific substituents: a methoxy group at position 7, methyl groups at positions 3 and 5, and a carboxylic acid group at position 2. These substituents contribute to the compound's chemical properties and biological functionalities.

The synthesis of 7-Methoxy-3,5-Dimethyl-1-Benzofuran-2-Carboxylic Acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry in 2023 highlighted a novel approach utilizing microwave-assisted synthesis to construct the benzofuran core. This method not only accelerates the reaction but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry.

One of the most fascinating aspects of this compound is its biological activity. Research conducted by Smith et al. (2023) demonstrated that 7-Methoxy-3,5-Dimethyl-1-Benzofuran-2-Carboxylic Acid exhibits potent anti-inflammatory properties. The study revealed that the compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophage cells. This finding suggests potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also shown promise in anticancer research. A recent study published in Nature Communications (2023) investigated the antiproliferative activity of 7-Methoxy-3,5-Dimethyl-1-Benzofuran-2-Carboxylic Acid against various cancer cell lines. The results indicated that the compound induces apoptosis in cancer cells by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK. Furthermore, preclinical studies have demonstrated that the compound exhibits minimal toxicity to normal cells, making it a promising candidate for cancer therapy.

The structural features of 7-Methoxy-3,5-Dimethyl-1-Benzofuran-2-Carboxylic Acid also make it an attractive molecule for drug design and development. The benzofuran ring system is known to exhibit significant pharmacokinetic properties, including good bioavailability and stability. The presence of the methoxy group enhances solubility and improves membrane permeability, which are critical factors for drug delivery.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activities of this compound. Molecular docking studies have revealed that the carboxylic acid group plays a crucial role in binding to target proteins such as cyclooxygenase (COX) enzymes. This interaction is pivotal for its anti-inflammatory effects.

In conclusion, 7-Methoxy-3,5-Dimethyl-1-Benzofuran-2-Carboxylic Acid, with its unique structural features and diverse biological activities, represents a valuable molecule for both academic research and industrial applications. Its potential in treating inflammatory diseases and cancer makes it an exciting candidate for further exploration. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.